Cas no 1219950-35-2 (2-Amino-5-pyrazol-1-yl-benzoic acid methyl ester)

• Product Name: 2-Amino-5-pyrazol-1-yl-benzoic acid methyl ester
• CAS No: 1219950-35-2
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD14621767
• CID: 4786027
• Update Time: 2023-08-17

2-Amino-5-pyrazol-1-yl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-pyrazol-1-yl-benzoic acid methyl ester
• methyl 2-amino-5-pyrazol-1-ylbenzoate
• 2-Amino-5-pyrazol-1-yl-benzoic acid methyl ester

• MDL： MFCD14621767
• Inchi： 1S/C11H11N3O2/c1-16-11(15)9-7-8(3-4-10(9)12)14-6-2-5-13-14/h2-7H,12H2,1H3
• InChI Key： ZSSPFBDGTLMUAT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC=C(C=1)N1C=CC=N1)N)=O

Computed Properties

• Exact Mass: 217.085126602 g/mol
• Monoisotopic Mass: 217.085126602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.1
• Molecular Weight: 217.22